Cas no 2228261-85-4 (4-(1-ethynylcyclopropyl)-2-methylpyridine)

• Product Name: 4-(1-ethynylcyclopropyl)-2-methylpyridine
• CAS No: 2228261-85-4
• MF: C₁₁H₁₁N
• MW: 157.211742639542
• CID: 6149951
• PubChem ID: 89805008
• Update Time: 2025-08-05

4-(1-ethynylcyclopropyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)-2-methylpyridine
• 2228261-85-4
• SCHEMBL15257741
• EN300-1735519

• Inchi： 1S/C11H11N/c1-3-11(5-6-11)10-4-7-12-9(2)8-10/h1,4,7-8H,5-6H2,2H3
• InChI Key： ASJGCTICNOCKHP-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1C)C1(C#C)CC1

Computed Properties

• Exact Mass: 157.089149355g/mol
• Monoisotopic Mass: 157.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(1-ethynylcyclopropyl)-2-methylpyridine

Introduction to 4-(1-ethynylcyclopropyl)-2-methylpyridine (CAS No. 2228261-85-4)

4-(1-ethynylcyclopropyl)-2-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 2228261-85-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of a 1-ethynylcyclopropyl substituent and a 2-methyl group introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and molecular design.

The structural features of 4-(1-ethynylcyclopropyl)-2-methylpyridine contribute to its potential biological activity. The ethynyl group, or acetylenic moiety, is known for its ability to participate in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This reactivity makes the compound valuable for constructing more intricate molecular frameworks in medicinal chemistry. Additionally, the cyclopropyl ring introduces conformational constraints that can influence the compound's binding affinity and selectivity when interacting with biological targets.

In recent years, there has been growing interest in pyridine derivatives as pharmacophores due to their diverse biological activities. Pyridines are integral components of many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The specific arrangement of functional groups in 4-(1-ethynylcyclopropyl)-2-methylpyridine may confer unique interactions with biological receptors or enzymes, making it a compelling scaffold for developing novel therapeutic agents.

One of the most exciting aspects of this compound is its potential application in the development of small-molecule inhibitors. The 1-ethynylcyclopropyl moiety can serve as a handle for further derivatization, allowing chemists to fine-tune the compound's properties for optimal biological activity. For instance, introducing additional functional groups at the ethynyl terminus could enhance binding interactions or modulate metabolic stability. Similarly, the 2-methyl group can be modified to improve solubility or pharmacokinetic profiles.

Recent studies have highlighted the importance of pyridine derivatives in addressing unmet medical needs. Researchers have demonstrated that modifications to the pyridine core can significantly alter the biological activity of a molecule. For example, certain pyridine-based compounds have shown promise in preclinical trials for their ability to inhibit specific enzymes involved in cancer progression or viral replication. The structural motifs present in 4-(1-ethynylcyclopropyl)-2-methylpyridine align well with these findings, suggesting that it may exhibit similar therapeutic potential.

The synthesis of 4-(1-ethynylcyclopropyl)-2-methylpyridine involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key synthetic strategies often include palladium-catalyzed cross-coupling reactions to introduce the ethynyl group and functional group transformations to modify other parts of the molecule. Advances in synthetic methodologies have made it increasingly feasible to construct complex heterocyclic compounds like this one with high precision.

The pharmacological evaluation of 4-(1-ethynylcyclopropyl)-2-methylpyridine is an ongoing area of research. In vitro assays are commonly employed to assess its interactions with target proteins and assess its potential toxicity profile. These studies provide critical data for determining whether the compound warrants further development into a drug candidate. Additionally, computational modeling techniques can be used to predict how the molecule might behave within a biological system, offering insights into its mechanism of action.

The versatility of 4-(1-ethynylcyclopropyl)-2-methylpyridine extends beyond its use as an intermediate in drug synthesis. It can also serve as a building block for designing novel materials with unique properties. For instance, its ability to participate in cross-coupling reactions makes it suitable for constructing polymers or coordination complexes with tailored characteristics. Such applications could have implications in fields ranging from nanotechnology to materials science.

As our understanding of biological systems continues to evolve, so does our appreciation for the role that small molecules play in modulating their function. Compounds like 4-(1-ethynylcyclopropyl)-2-methylpyridine, with their intricate structures and diverse potential applications, represent the cutting edge of pharmaceutical innovation. By leveraging advances in synthetic chemistry and biotechnology, researchers are poised to unlock new therapeutic possibilities that could benefit patients worldwide.

In conclusion,4-(1-ethynylcyclopropyl)-2-methylpyridine (CAS No. 2228261-85-4) is a structurally fascinating compound with significant potential in pharmaceutical research and development. Its unique combination of functional groups and reactivity patterns positions it as a valuable tool for designing novel bioactive molecules. As research progresses, we can expect further insights into its applications across multiple disciplines, reinforcing its importance as a cornerstone of modern chemical biology.